Cas no 58130-90-8 (N-nitroethylenediamine)

• Product Name: N-nitroethylenediamine
• CAS No: 58130-90-8
• MF: C₂H₇N₃O₂
• MW: 105.095879793167
• CID: 948066
• PubChem ID: 194053
• Update Time: 2025-04-19

N-nitroethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-nitroethylenediamine
• N-(2-aminoethyl)nitramide
• 1,2-ethanediamine, N~1~-nitro-
• 1,2-ethanediamine, N1-nitro-
• 1,2-Ethanediamine, N-nitro-
• N-Nitroethane-1,2-diamine
• DTXSID70206850
• SCHEMBL9388259
• (2-AMINOETHYL)(NITRO)AMINE
• AKOS006342751
• CHEBI:169084
• N-Nitro-1,2-Ethanediamine
• 58130-90-8
• N-(2-azanylethyl)nitramide
• N1-Nitro-1,2-ethanediamine
• P65XCB3ZDZ

• Inchi： 1S/C2H7N3O2/c3-1-2-4-5(6)7/h4H,1-3H2
• InChI Key： ITPVQLRLLYSOCJ-UHFFFAOYSA-N
• SMILES： [O-][N+](NCCN)=O

Computed Properties

• Exact Mass: 105.05391
• Monoisotopic Mass: 105.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 58.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Nitramines
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds Nitramines